Cas no 2227675-50-3 ((1S)-1-(1-ethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-(1-ethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2227675-50-3
• MF: C₇H₉F₃N₂O
• MW: 194.154371976852
• CID: 5800352
• PubChem ID: 165679268
• Update Time: 2025-05-25

(1S)-1-(1-ethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(1-ethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-ol
• EN300-1956115
• 2227675-50-3

• Inchi： 1S/C7H9F3N2O/c1-2-12-4-3-5(11-12)6(13)7(8,9)10/h3-4,6,13H,2H2,1H3/t6-/m0/s1
• InChI Key： PFYCYZXXMCCEBL-LURJTMIESA-N
• SMILES： FC([C@H](C1C=CN(CC)N=1)O)(F)F

Computed Properties

• Exact Mass: 194.06669740g/mol
• Monoisotopic Mass: 194.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38Ų

Additional information on (1S)-1-(1-ethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-ol

Compound CAS No. 2227675-50-3: (1S)-1-(1-Ethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-ol

The compound with CAS No. 2227675-50-3, known as (1S)-1-(1-Ethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-ol, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of trifluoroethanol derivatives and features a chiral center at the carbon atom bearing the hydroxyl group. The presence of the pyrazole ring and the trifluoromethyl group introduces unique electronic and steric properties, making it a valuable substrate for further chemical modifications.

Recent studies have highlighted the importance of trifluoromethylated alcohols in drug discovery and material science. The pyrazole moiety in this compound is known for its ability to act as a hydrogen bond donor and acceptor, enhancing its compatibility with biological systems. This makes it an attractive candidate for designing bioactive molecules with improved pharmacokinetic profiles. Moreover, the chiral center in this compound allows for enantioselective synthesis, which is crucial for producing optically pure compounds required in pharmaceuticals.

The synthesis of (1S)-1-(1-Ethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-ol involves a multi-step process that typically begins with the preparation of the pyrazole derivative. The introduction of the trifluoromethyl group is achieved through nucleophilic substitution or coupling reactions, depending on the starting materials used. The stereochemistry at the chiral center is controlled during the final stages of synthesis to ensure high enantiomeric purity.

In terms of applications, this compound has shown promise in drug delivery systems due to its ability to form stable complexes with biomolecules. Additionally, its unique electronic properties make it a suitable candidate for use in catalytic processes and as a building block in organic synthesis. Recent research has also explored its potential in bioconjugation chemistry, where it serves as a versatile linker for attaching functional groups to biomolecules.

The physical properties of this compound are equally noteworthy. Its low melting point and high solubility in organic solvents make it ideal for use in solution-phase reactions. The presence of fluorine atoms contributes to its high stability under thermal and chemical stress, making it suitable for applications requiring robust materials.

In conclusion, (1S)-1-(1-Ethyl-1H-pyrazol-3-yl)-2,2,2-trifluoroethan-1-ol (CAS No. 2227675-50) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and properties make it an invaluable tool for researchers and industry professionals alike.